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Compound of Interest

Compound Name: GSK180736A

Cat. No.: B1672363

Technical Support Center: GSK180736A

This technical support guide provides detailed instructions and answers to frequently asked
guestions regarding the preparation of GSK180736A stock solutions for research applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a GSK180736A stock solution?

Al: The highly recommended solvent for preparing GSK180736A stock solutions is dimethyl
sulfoxide (DMSO).[1][2][3][4] It is advisable to use fresh, anhydrous DMSO as the compound's
solubility can be affected by moisture.[2][4] For applications where DMSO is not suitable,
ethanol can be used, but at a much lower concentration.[1][3]

Q2: What is the solubility of GSK180736A in common solvents?

A2: The solubility of GSK180736A varies significantly between different solvents. Please refer
to the data summary table below for specific values.

Q3: How should I store the solid compound and the prepared stock solution?

A3: The solid powder form of GSK180736A should be stored at -20°C for long-term stability (up
to 3 years).[2][3] Prepared stock solutions in DMSO should be aliquoted to avoid repeated
freeze-thaw cycles and stored at -80°C for up to 2 years or at -20°C for up to 1 year.[2] For
short-term storage, solutions in DMSO can be kept at 4°C for up to two weeks.[5]
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Q4: My compound is not fully dissolving. What should | do?

A4: If you observe precipitation or incomplete dissolution, gentle warming and/or sonication can
be used to aid in dissolving the compound.[2][3] Ensure you are using a sufficient volume of
fresh, high-quality solvent.

Data Presentation

Table 1: Solubility of GSK180736A

. Molar
Solubility ] o
Solvent Concentration Notes Citations
(mg/mL)
(mM)
Use fresh,
>30to 73 anhydrous
DMSO ~82 to 200 mM [L1[21131[4]
mg/mL DMSO for best
results.
Sonication is
Ethanol 3 mg/mL ~8.2 mM recommended to  [1][3]
aid dissolution.
Considered
Water <1 mg/mL - insoluble or only [3][4]

slightly soluble.

Molecular Weight of GSK180736A is approximately 365.36 g/mol .[3][5]

Experimental Protocols

Protocol for Preparing a 10 mM GSK180736A Stock Solution in DMSO

This protocol provides a step-by-step guide to preparing a 10 mM stock solution of
GSK180736A.

Materials:

« GSK180736A powder (CAS: 817194-38-0)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator or water bath

Procedure:

Equilibration: Before opening, allow the vial of GSK180736A powder to equilibrate to room
temperature for at least one hour.[5] This prevents condensation from forming inside the vial.

e Weighing: Accurately weigh the desired amount of GSK180736A powder. For example, to
prepare 1 mL of a 10 mM solution, you will need 3.65 mg of the compound.

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the
GSK180736A powder. For 3.65 mg of the compound, add 1 mL of DMSO.

 Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the solution or warm it gently in a water bath to aid
dissolution.[2][3]

 Aliquoting: Once the solution is clear, dispense it into smaller, single-use aliquots in sterile,
tightly sealed vials.[5] This is crucial to prevent degradation from multiple freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[2]

Mandatory Visualization
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Caption: Workflow for Preparing GSK180736A Stock Solution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1672363?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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